2-[2-(3-Bromophenyl)ethoxy]acetic acid

• Molecular Formula: C10H11BrO3
• Molecular Weight: 259.10 g/mol
• IUPAC Name: 2-[2-(3-bromophenyl)ethoxy]acetic acid
• InChI: InChI=1S/C10H11BrO3/c11-9-3-1-2-8(6-9)4-5-14-7-10(12)13/h1-3,6H,4-5,7H2,(H,12,13)
• InChI Key: MYZJJLMSOPACTG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)CCOCC(=O)O

Description

2-[2-(3-Bromophenyl)ethoxy]acetic acid is a useful research compound. Its molecular formula is C10H11BrO3 and its molecular weight is 259.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

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To a solution of tert-butyl 2-(3-bromophenethoxy)acetate (580 mg, 1.84 mmol) in THF/CH3OH/H2O (8/4/4 mL) was added LiOH.H2O (232 mg, 5.5 mmol, 3.0 equiv.) at room temperature. The reaction mixture was stirred for 2 h at room temperature. After concentration under vacuum, the pH of the residual solution was adjusted to 2 with 1M hydrochloric acid. The carboxylic acid was extracted into EtOAc (3×50 mL). The combined organic layers were dried over Na2SO4 and concentrated in vacuo to afford 2-(3-bromophenethoxy)acetic acid (470 mg, 99%) as a colorless oil.